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Compound of Interest

Compound Name: CAY10526

cat. No.: B15602551

Technical Support Center: CAY10526

This technical support center provides guidance on the long-term storage and handling of
CAY10526 powder for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of CAY10526 powder?

Al: CAY10526 powder should be stored at -20°C for long-term stability.[1]

Q2: What is the expected shelf-life of CAY10526 powder when stored correctly?

A2: When stored at -20°C, CAY10526 as a crystalline solid is stable for at least four years.[1]
Q3: How should I properly dissolve CAY10526 powder for experimental use?

A3: CAY10526 is soluble in organic solvents like DMSO and DMF at approximately 30 mg/ml,
and in ethanol at about 1 mg/ml. For aqueous solutions, it is recommended to first dissolve the
compound in DMSO and then dilute with the aqueous buffer of choice.

Q4: Can | store CAY10526 in a solution?

A4: It is not recommended to store aqueous solutions of CAY10526 for more than one day.[1]
For organic stock solutions, while not explicitly stated, it is best practice to prepare them fresh.
If storage is necessary, store in tightly sealed vials at -20°C or -80°C for short periods and
minimize freeze-thaw cycles.
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Q5: Is CAY10526 sensitive to light or moisture?

A5: While the datasheet does not specify light or moisture sensitivity, as a general precaution
for long-term storage of chemical compounds, it is advisable to store CAY10526 in a tightly
sealed container, protected from light, in a dry environment.

Troubleshooting Guide

Issue Possible Cause Recommended Solution

Ensure you are using a
recommended solvent such as
) DMSO or DMF. Gently warm
- ) ] Inappropriate solvent or ) )
Difficulty Dissolving Powder ) o the solution and vortex to aid
insufficient solvent volume. ) )
dissolution. For aqueous
buffers, first dissolve in a

minimal amount of DMSO.

Verify that the compound has
been consistently stored at
o Improper storage conditions -20°C. Consider performing a
Reduced Compound Activity ] ) ]
leading to degradation. quality control check, such as
HPLC or LC-MS, to assess the

purity of the compound.

Prepare fresh stock solutions

] for critical experiments. If using
Multiple freeze-thaw cycles of .
] a previously prepared stock,
stock solutions. _
ensure it has undergone

minimal freeze-thaw cycles.

Increase the percentage of the
initial organic solvent (e.g.,
DMSO) in the final aqueous
Precipitation in Aqueous Poor solubility in aqueous solution, ensuring it is
Solution buffers. compatible with your
experimental system. Do not
store aqueous solutions for

more than a day.
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Quantitative Data Summary

Parameter Value Reference
Storage Temperature -20°C

Stability > 4 years

Formulation Crystalline solid

Solubility in DMSO/DMF ~30 mg/mL [2]
Solubility in Ethanol ~1 mg/mL

Solubility in 1:1 DMSO:PBS

~0.5 mg/mL 2
(pH 7.2) g 2]

Experimental Protocols

Protocol for Reconstitution of CAY10526 Powder

o Equilibration: Before opening, allow the vial of CAY10526 powder to equilibrate to room
temperature for at least 20 minutes. This prevents condensation of moisture onto the
powder.

¢ Solvent Preparation: Prepare the desired organic solvent (e.g., DMSO, DMF). Ensure the
solvent is anhydrous and of high purity.

o Dissolution: Aseptically add the appropriate volume of the organic solvent to the vial to
achieve the desired stock concentration. For example, to prepare a 10 mM stock solution of
CAY10526 (Formula Weight: 311.1 g/mol ), add 321.4 pL of DMSO to 1 mg of powder.

» Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (37°C) can be used to aid dissolution if necessary.

e Agueous Dilution (if required): For experiments requiring an aqueous solution, further dilute
the organic stock solution with the appropriate aqueous buffer (e.g., PBS). It is
recommended to add the stock solution to the buffer while vortexing to prevent precipitation.
Do not store the final aqueous solution for more than one day.[1]
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+ Storage of Stock Solution: If the organic stock solution is not for immediate use, it can be
aliquoted into smaller volumes to minimize freeze-thaw cycles and stored in tightly sealed
vials at -20°C or -80°C for short-term storage.
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Caption: Workflow for handling CAY10526 from storage to experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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